Cas no 2308476-77-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid is a fluorinated pyrrolidine derivative featuring an Fmoc-protected amino group, making it a valuable intermediate in peptide synthesis and medicinal chemistry. The 4,4-difluoropyrrolidine moiety enhances conformational rigidity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. The chiral (3R)-configuration ensures stereochemical precision, critical for bioactive compound development. Its Fmoc group provides orthogonal protection, facilitating selective deprotection in solid-phase peptide synthesis. This compound is particularly useful in the design of protease inhibitors and peptidomimetics, where fluorination improves binding affinity and pharmacokinetic properties. Its structural features make it a versatile building block for drug discovery applications.
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid structure
2308476-77-7 structure
Product Name:1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
CAS No:2308476-77-7
MF:C24H24F2N2O5
MW:458.454573631287
CID:6447337
PubChem ID:165807536
Update Time:2025-06-10

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
    • 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
    • EN300-1548950
    • 2308476-77-7
    • Inchi: 1S/C24H24F2N2O5/c1-14(10-21(29)28-13-24(25,26)11-20(28)22(30)31)27-23(32)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,27,32)(H,30,31)/t14-,20?/m1/s1
    • InChI Key: GYSZDJDZZBBEBF-QMRFKDRMSA-N
    • SMILES: FC1(CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1)F

Computed Properties

  • Exact Mass: 458.16532819g/mol
  • Monoisotopic Mass: 458.16532819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 741
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 95.9Ų

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1548950-0.05g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1548950-0.1g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1548950-0.25g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1548950-0.5g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1548950-1.0g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
1g
$3368.0 2023-06-05
Enamine
EN300-1548950-2.5g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1548950-5.0g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
5g
$9769.0 2023-06-05
Enamine
EN300-1548950-10.0g
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
10g
$14487.0 2023-06-05
Enamine
EN300-1548950-50mg
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
50mg
$2829.0 2023-09-25
Enamine
EN300-1548950-100mg
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
2308476-77-7
100mg
$2963.0 2023-09-25

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic Acid (CAS No. 2308476-77-7)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid, identified by its CAS number 2308476-77-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of enzyme inhibition and molecular recognition. The structural features of this molecule, including its 4,4-difluoropyrrolidine core and the presence of a (9H-fluoren-9-yl)methoxycarbonyl group, contribute to its unique chemical and biological profile.

The synthesis and characterization of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid have been extensively studied to understand its potential applications in medicinal chemistry. The compound’s structure incorporates several key functional groups that are known to enhance binding affinity and selectivity, making it a valuable candidate for the development of novel therapeutic agents. Specifically, the 3R configuration at the third carbon atom of the butanoyl chain introduces steric and electronic properties that can be finely tuned to interact with biological targets.

In recent years, there has been a growing interest in the use of fluorinated pyrrolidine derivatives as pharmacophores due to their ability to modulate enzyme activity and improve drug bioavailability. The incorporation of fluorine atoms into the pyrrolidine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy. Furthermore, the presence of a carboxylic acid group at the 2-position provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities.

The (9H-fluoren-9-yl)methoxycarbonyl moiety in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid adds an additional layer of complexity to its structure. This group not only contributes to the overall molecular weight but also influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets. The fluorene component is known for its stability and rigidity, which can be advantageous in maintaining the conformational integrity of the compound within a biological environment.

Research into 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid has revealed several promising applications in drug discovery. One notable area is its potential as an inhibitor of proteases, which are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. The compound’s ability to selectively bind to these enzymes suggests that it could be developed into a potent therapeutic agent for treating related diseases.

Additionally, studies have shown that derivatives of this compound exhibit significant activity against certain bacterial strains. The structural features of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid contribute to its antimicrobial properties by interfering with essential bacterial pathways. This makes it a valuable candidate for developing new antibiotics or antibiotic adjuvants that could combat resistant bacterial infections.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyrrolidine ring is particularly challenging due to their high reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoyl}-4,4-difluoropyrrolidine -2-carboxylic acid (CAS No. 2308476 -77 -7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in future drug discovery efforts.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd